Cas no 2137433-31-7 (rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid)

• Product Name: rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid
• CAS No: 2137433-31-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6405859
• PubChem ID: 132346864
• Update Time: 2025-10-28

rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-729608
• rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid
• 2137433-31-7

• Inchi： 1S/C8H13NO2/c9-7-3-4-1-5(8(10)11)2-6(4)7/h4-7H,1-3,9H2,(H,10,11)/t4-,5?,6-,7+/m0/s1
• InChI Key： KFJMFKYYEAIWQF-HNMQFRHFSA-N
• SMILES： OC(C1C[C@H]2C[C@H]([C@H]2C1)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid

Rac-(1R,5R,6S)-6-Aminobicyclo[3.2.0]Heptane-3-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid, identified by the CAS number 2137433-31-7, is a structurally unique bicyclic amino acid that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex bicyclic framework, which consists of a bicyclo[3.2.0]heptane system fused with an amino group and a carboxylic acid moiety. The stereochemistry of the compound is defined by its (1R,5R,6S) configuration, which plays a critical role in its biological activity and potential applications.

Recent studies have highlighted the importance of rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid in drug discovery efforts, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The compound's bicyclic structure provides a unique platform for exploring interactions with various biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a building block for peptide synthesis. The presence of both an amino group and a carboxylic acid group allows for the formation of peptide bonds, enabling the creation of larger biomolecules with tailored functionalities. Researchers have utilized this property to design peptides with enhanced stability and bioavailability, which could pave the way for next-generation pharmaceuticals.

In terms of synthesis, the preparation of rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid involves a multi-step process that typically begins with the construction of the bicyclic framework using ring-closing metathesis or other cyclization techniques. The stereochemistry is carefully controlled during these steps to ensure the desired (1R,5R,6S) configuration is achieved. Subsequent functionalization steps introduce the amino and carboxylic acid groups, completing the molecule's structure.

The biological activity of this compound has been extensively studied in vitro and in vivo models. For instance, studies have demonstrated that it exhibits potent inhibitory activity against certain proteases associated with viral infections, suggesting its potential as an antiviral agent. Additionally, its ability to modulate ion channels has led to investigations into its role in treating neurological conditions such as epilepsy and chronic pain.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality standards for use in research and development.

In conclusion, rac-(1R,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylic acid, CAS number 2137433-31-7, represents a promising compound with diverse applications in chemistry and medicine. Its unique structure and stereochemistry make it a valuable asset in drug discovery and peptide synthesis efforts.